Cas no 954662-59-0 (3,4-difluoro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzamide)

• Product Name: 3,4-difluoro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzamide
• CAS No: 954662-59-0
• MF: C₂₂H₂₀F₂N₂OS
• MW: 398.468811035156
• CID: 6377280
• PubChem ID: 16932004
• Update Time: 2025-10-22

3,4-difluoro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzamide
• Benzamide, N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(3-thienyl)ethyl]-3,4-difluoro-
• F2392-0913
• N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-3-yl)ethyl)-3,4-difluorobenzamide
• 954662-59-0
• 3,4-difluoro-N-[2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethyl]benzamide
• N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-3-ylethyl]-3,4-difluorobenzamide
• AKOS024645977

• Inchi： 1S/C22H20F2N2OS/c23-19-6-5-16(11-20(19)24)22(27)25-12-21(18-8-10-28-14-18)26-9-7-15-3-1-2-4-17(15)13-26/h1-6,8,10-11,14,21H,7,9,12-13H2,(H,25,27)
• InChI Key： YZBHQADPQLNXKY-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1C=CSC=1)(=O)C1=CC=C(F)C(F)=C1

Computed Properties

• Exact Mass: 398.12644076g/mol
• Monoisotopic Mass: 398.12644076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 547.3±50.0 °C(Predicted)
• pka: 12.94±0.46(Predicted)

Additional information on 3,4-difluoro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzamide

Research Briefing on 3,4-difluoro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzamide (CAS: 954662-59-0)

Recent studies on the compound 3,4-difluoro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzamide (CAS: 954662-59-0) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its pharmacological properties, particularly in targeting specific biological pathways relevant to disease intervention.

The synthesis and characterization of 3,4-difluoro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzamide have been detailed in recent publications, emphasizing its robust chemical stability and bioavailability. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. These studies have laid a solid foundation for further exploration of its biological activities.

In vitro and in vivo studies have demonstrated that this compound exhibits significant affinity for certain receptor targets, particularly those involved in neurological and inflammatory disorders. For instance, preliminary data suggest that it modulates key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in the regulation of immune responses and cell survival. These findings position the compound as a potential therapeutic agent for conditions like neurodegenerative diseases and chronic inflammation.

Further investigations into the pharmacokinetics and pharmacodynamics of 3,4-difluoro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzamide have revealed favorable absorption and distribution profiles. Animal models have shown that the compound achieves therapeutic concentrations in target tissues with minimal off-target effects, underscoring its potential for clinical development. However, additional studies are required to fully elucidate its safety profile and optimize dosing regimens.

The compound's mechanism of action has also been a focal point of recent research. Structural-activity relationship (SAR) studies have identified critical functional groups that contribute to its biological efficacy. For example, the difluoro and thiophene moieties have been shown to enhance binding affinity and selectivity, respectively. These insights are invaluable for the design of next-generation derivatives with improved therapeutic indices.

In summary, 3,4-difluoro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzamide (CAS: 954662-59-0) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes, combined with promising preclinical data, warrant further investigation to unlock its full therapeutic potential. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.